Cas no 218460-00-5 (Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-)
![Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- structure](https://ossimg.kuujia.com/scimg/218500/218460-00-5x500.png)
218460-00-5 structure
Product Name:Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-
CAS No:218460-00-5
MF:C27H30NOP
MW:415.506968021393
CID:243503
PubChem ID:329761173
Update Time:2025-04-19
Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-
- (S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline
- (S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-4,5-dihydro-oxazole
- [2-[(4S)-4-Tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-bis(2-methylphenyl)phosphane
- CS-0202920
- (S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline, 97%
- 218460-00-5
- SCHEMBL13288309
- (4S)-2-{2-[BIS(2-METHYLPHENYL)PHOSPHANYL]PHENYL}-4-TERT-BUTYL-4,5-DIHYDRO-1,3-OXAZOLE
-
- Inchi： 1S/C27H30NOP/c1-19-12-6-9-15-22(19)30(23-16-10-7-13-20(23)2)24-17-11-8-14-21(24)26-28-25(18-29-26)27(3,4)5/h6-17,25H,18H2,1-5H3/t25-/m1/s1
- InChI Key： PWDWTBOBIGNWSX-RUZDIDTESA-N
- SMILES： P(C1C=CC=CC=1C)(C1C=CC=CC=1C)C1=CC=CC=C1C1=N[C@H](CO1)C(C)(C)C
Computed Properties
- Exact Mass: 415.206501578g/mol
- Monoisotopic Mass: 415.206501578g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 21.6Ų
Experimental Properties
- Melting Point: 134-138 °C
- Optical Activity: [α]22/D −69.0, c = 1 in chloroform
Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Storage Condition：−20°C
Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 688533-100MG |
Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- |
218460-00-5 | 100mg |
¥1915.68 | 2023-11-29 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 688533-500MG |
Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- |
218460-00-5 | 500mg |
¥5988.98 | 2023-11-29 | ||
| Ambeed | A1271278-100mg |
(S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline |
218460-00-5 | 98% | 100mg |
$169.0 | 2025-02-20 | |
| Ambeed | A1271278-250mg |
(S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline |
218460-00-5 | 98% | 250mg |
$254.0 | 2025-02-20 | |
| Ambeed | A1271278-1g |
(S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline |
218460-00-5 | 98% | 1g |
$771.0 | 2025-02-20 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-229248-100 mg |
(S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline, |
218460-00-5 | 100MG |
￥1,429.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-229248-100mg |
(S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline, |
218460-00-5 | 100mg |
￥1429.00 | 2023-09-05 | ||
| Aaron | AR003D9R-100mg |
(S)-2-[2-[bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline |
218460-00-5 | 100mg |
$385.00 | 2025-02-12 | ||
| A2B Chem LLC | AB56067-100mg |
(S)-2-[2-[Bis(2-tolyl)phosphino]phenyl]-4-tert-butyl-2-oxazoline |
218460-00-5 | 100mg |
$330.00 | 2024-04-20 |
Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)- Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
218460-00-5 (Oxazole,2-[2-[bis(2-methylphenyl)phosphino]phenyl]-4-(1,1-dimethylethyl)-4,5-dihydro-,(4S)-) Related Products
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- 594873-83-3(Oxazole, 2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-4-(1-methylethyl)-)
- 7236-37-5(bis[2-(4-tert-butyl-4,5-dihydrooxazol-2-yl)phenyl]-phenyl-phosphonium; dichloropalladium)
- 148461-14-7((S)-iPr-PHOX)
- 151644-44-9(Oxazole,4-(1,1-dimethylethyl)-2-[2-(diphenylphosphino)phenyl]-4,5-dihydro-)
- 642491-11-0((4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole))
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